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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoethyl acetate

Cat. No.: B3349005 Get Quote

Technical Support Center: 2-(Furan-2-yl)-2-
oxoethyl acetate
Disclaimer: Comprehensive safety data for 2-(Furan-2-yl)-2-oxoethyl acetate (CAS No.

19859-79-1) is not readily available. The following information is extrapolated from the safety

data of structurally related furan-containing compounds. It is imperative to handle this chemical

with caution in a well-ventilated laboratory setting and to conduct a thorough risk assessment

before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-(Furan-2-yl)-2-oxoethyl acetate?

A1: Based on data from similar furan derivatives, the primary hazards are expected to include:

Skin and Eye Irritation/Damage: Furan compounds can be corrosive and cause severe skin

burns and eye damage.[1]

Toxicity: Harmful if swallowed or inhaled.[2]

Respiratory Irritation: May cause respiratory irritation.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?
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A2: A comprehensive set of PPE is crucial. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Tightly fitting safety goggles or a face shield.[1][3]

Lab Coat: A flame-retardant lab coat.

Respiratory Protection: Use in a chemical fume hood is strongly recommended. If the

potential for aerosolization exists, a respirator may be necessary.[1][3]

Q3: How should I store 2-(Furan-2-yl)-2-oxoethyl acetate?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep it away from heat, sparks, and open flames, as related furan compounds can be

flammable.[4] It should also be stored away from strong oxidizing agents.[1]

Q4: What should I do in case of accidental exposure?

A4:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[4]

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Q5: What are the known incompatibilities of this compound?

A5: While specific data is unavailable for this compound, furan derivatives are generally

incompatible with strong oxidizing agents.[1]
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Troubleshooting Guide
Issue Possible Cause Troubleshooting Steps

Unexpected Color Change of

Compound

Decomposition due to

exposure to air, light, or

impurities.

- Store the compound in a

tightly sealed, opaque

container under an inert

atmosphere (e.g., argon or

nitrogen).- Check for potential

contaminants in your reaction

setup.

Low Reaction Yield

Instability of the furan ring

under certain reaction

conditions (e.g., strong

acids).Sub-optimal reaction

temperature or time.

- Use milder reaction

conditions where possible.-

Perform a small-scale

optimization study to determine

the ideal temperature and

reaction duration.

Difficulty in Dissolving the

Compound
Incorrect solvent choice.

- Refer to literature for

appropriate solvents for similar

compounds.- Perform small-

scale solubility tests with a

range of common laboratory

solvents.

Side Reactions Observed
Reactivity of the ketone or

ester functional groups.

- Protect the ketone or ester

group if they are not intended

to participate in the reaction.-

Adjust reaction conditions

(e.g., temperature, pH) to favor

the desired reaction pathway.

Quantitative Data Summary
Note: The following data is for a related compound, ethyl 2-(furan-2-yl)-2-oxoacetate (CAS No.

1639-37-8), and should be used as an estimate.
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Property Value

Molecular Weight 168.15 g/mol

Boiling Point 232.6 ± 13.0 °C (Predicted)

Melting Point 27-29 °C

Density 1.198 ± 0.06 g/cm³ (Predicted)

Experimental Protocols
General Handling Protocol for 2-(Furan-2-yl)-2-oxoethyl acetate

Preparation: Before handling, ensure you are in a well-ventilated laboratory with a certified

chemical fume hood. Have an emergency eyewash station and safety shower readily

accessible.

Personal Protective Equipment (PPE): Don the appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Weighing and Transfer: Conduct all weighing and transfer operations within the chemical

fume hood to minimize inhalation exposure. Use a spatula for solid transfers.

Dissolution: When dissolving the compound, add the solid to the solvent slowly to avoid

splashing.

Reaction Setup: Ensure all glassware is clean and dry. If the reaction is sensitive to air or

moisture, use standard Schlenk line techniques.

Post-Reaction: Quench the reaction carefully, if necessary, within the fume hood.

Waste Disposal: Dispose of all waste containing the compound according to your institution's

hazardous waste disposal guidelines.

Visualizations
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Safe Handling Workflow for 2-(Furan-2-yl)-2-oxoethyl acetate

Risk Assessment

Gather Necessary PPE

Prepare Work Area (Fume Hood)

Weigh and Transfer Chemical

Conduct Experiment

Waste Disposal

Decontaminate Work Area

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Safe Handling Workflow.
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First Aid Response for Exposure

Type of Exposure

Immediate Action

Skin Contact

Wash with soap and water

Eye Contact

Flush with water for 15 mins

Inhalation

Move to fresh air

Ingestion

Rinse mouth, do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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